BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Aminoisonicotinic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Aminoisonicotinic acid

Cat. No.: B083458

Essential Safety and Handling Guide for 2-
Aminoisonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Aminoisonicotinic acid (CAS No. 13362-28-2), ensuring the safety of laboratory personnel
and the integrity of research. Adherence to these procedures is critical for minimizing risks and
establishing a secure operational environment.

Hazard Identification and Classification

2-Aminoisonicotinic acid is a white to off-white powder that presents several health hazards.
[1] It is crucial to understand these risks before handling the substance. The primary hazards
are outlined in the GHS classification below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.
L H315: Causes skin irritation.[2]
Skin Irritation 2
[31[4]
o H319: Causes serious eye
Eye Irritation 2

irritation.[2][3][4]

Specific target organ toxicity — H335: May cause respiratory

Single exposure (Respirator 3
J P (Resp Y irritation.[2][3][4]

system)

Signal Word: Warning[2][3][4]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following table details
the required PPE for handling 2-Aminoisonicotinic acid.
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Body Part

PPE Required

Specifications and
Remarks

Eyes/Face

Safety glasses with side-

shields or goggles.[5]

Must be compliant with EN 166
(EU) or NIOSH (US)
standards.[5]

Hands

Chemical-resistant gloves.

Inspect gloves for integrity
before each use.[5]
Recommended materials
include nitrile rubber or butyl
rubber.[3] Use proper glove
removal technique to avoid

skin contact.[5]

Body

Laboratory coat.

To protect against incidental

skin contact.

Respiratory

Use in a well-ventilated area. A
NIOSH/MSHA or European
Standard EN 136 approved
respirator may be required for
large quantities or in cases of

insufficient ventilation.[4]

Avoid breathing dust.[2][3][5]

Safe Handling and Storage

Proper handling and storage are essential to maintain the chemical's stability and prevent

accidental exposure.

Handling:

Avoid the formation of dust and aerosols.[5]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in the laboratory.

Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]
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Storage:

» Store in a tightly closed container.[2][3]

o Keep in a dry, cool, and well-ventilated place.[2][3]

o Store away from strong oxidizing agents, strong acids, and strong bases.[3][4]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if
you feel unwell.[2][3][4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[2][3] Remove contaminated
clothing and wash it before reuse.[2] If skin

irritation persists, seek medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.[2]
[3][5] Seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Clean mouth with

water. Seek medical attention.[4]

Spill and Disposal Procedures

Spill Response:

o Evacuate the area.

o Wear appropriate PPE as detailed in Section 2.

¢ Avoid breathing dust.
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e Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable,
labeled container for disposal.[3][4][5]

e Do not let the chemical enter drains.[5]
Disposal:
o Dispose of waste material in accordance with local, state, and federal regulations.

o Contaminated packaging should be disposed of as unused product.[5]

hvsical and Chemical :

Property Value

CAS Number 13362-28-2[1][6][7]
Molecular Formula CeHsN202[6][8]

Molecular Weight 138.12 g/mol [6][8]
Appearance Off-white to brown powder|[6]
Melting Point 300-302 °C[6]

Safe Handling Workflow for 2-Aminoisonicotinic
Acid

The following diagram outlines the logical workflow for the safe handling of 2-
Aminoisonicotinic acid, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.ca/store/msds?partNumber=AC104160250&productDescription=2-aminonicotinic-acid-98-thermo-scientific-2&language=en&countryCode=CA
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11195&PLANT=d__ALF
https://www.chemicalbook.com/msds/2-aminonicotinic-acid.pdf
https://www.chemicalbook.com/msds/2-aminonicotinic-acid.pdf
https://www.chemicalbook.com/msds/2-aminonicotinic-acid.pdf
https://cymitquimica.com/cas/13362-28-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6253288.htm
https://www.pschemicals.com/index.php?p=product&CAS_nr=13362-28-2&id=769245
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6253288.htm
https://www.chemimpex.com/products/27030
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6253288.htm
https://www.chemimpex.com/products/27030
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6253288.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6253288.htm
https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://www.benchchem.com/product/b083458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 2-Aminoisonicotinic Acid

Preparation

Start: Review SDS

Assess Hazards
\ 4

Don Appropriate PPE:
- Goggles
- Lab Coat

- Nitrile/Butyl Gloves

=

2. Bnsure Protection
Y
Set Up Workspace:

- Chemical Fume Hood
- Spill Kit Ready

8. Begin Handling

Handling
Y

Weighing:
- Use anti-static weigh boat
- Minimize dust

4. Proceed with experiment
Y
Reaction/Use:

- Keep container closed
- Monitor for incompatibilities

5. Experiment Complete

Cleanupgt Disposal

Decontaminate:
- Clean workspace
- Wipe down equipment

6. Segregate Waste
\ 4
Waste Disposal:

- Collect in labeled container
- Follow institutional guidelines

7. Finalize Disposal
\ 4
Remove PPE:

- Remove gloves last
- Wash hands thoroughly

. Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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